Cas no 100125-87-9 (5-Bromo-4-methyl-1,2,3,4-tetrahydro-[1]naphthol)

5-Bromo-4-methyl-1,2,3,4-tetrahydro-[1]naphthol structure
100125-87-9 structure
Product Name:5-Bromo-4-methyl-1,2,3,4-tetrahydro-[1]naphthol
CAS No:100125-87-9
MF:C11H13BrO
MW:241.124322652817
CID:2860763
Update Time:2023-08-10

5-Bromo-4-methyl-1,2,3,4-tetrahydro-[1]naphthol Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-4-methyl-1,2,3,4-tetrahydro-[1]naphthol
    • 5-Bromo-4-methyl-1,2,3,4-tetrahydro-[1]naphthol
    • Inchi: 1S/C11H13BrO/c1-7-5-6-10(13)8-3-2-4-9(12)11(7)8/h2-4,7,10,13H,5-6H2,1H3
    • InChI Key: GNQGVPZNTOTWMN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1C(C)CCC2O

Computed Properties

  • Exact Mass: 240.01498g/mol
  • Monoisotopic Mass: 240.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2
  • Molecular Weight: 241.12g/mol
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